Cas no 61354-74-3 (1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
• CAS No: 61354-74-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 482671
• PubChem ID: 12343419
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
• methyl 4-(furan-2-yl)-1-methylpyrazole-3-carboxylate
• 61354-74-3
• Methyl 4-(furan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• DTXSID50492431

• Inchi： 1S/C10H10N2O3/c1-12-6-7(8-4-3-5-15-8)9(11-12)10(13)14-2/h3-6H,1-2H3
• InChI Key： BQRDHNTXVKBIEI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 57.26